2-(4-Pyridinyl)quinoline

• CAS: 52089-02-8

Core Science & Biosynthesis

Comprehensive NMR Elucidation of 2-(4-Pyridinyl)quinoline: 1H and 13C Chemical Shift Analysis

Executive Summary

2-(4-Pyridinyl)quinoline (also known as 2-(pyridin-4-yl)quinoline) is a critical bi-heteroaryl scaffold utilized extensively in the synthesis of photoluminescent 2D coordination polymers[1] and as a core pharmacophore in the discovery of novel chemical inhibitors, such as those targeting human cyclophilin A[2]. For researchers and drug development professionals, the precise structural elucidation of this molecule via Nuclear Magnetic Resonance (NMR) spectroscopy is paramount.

As a Senior Application Scientist, I have designed this technical guide to move beyond mere data tabulation. This whitepaper details the causality behind the observed chemical shifts, driven by the unique electronic environments of the quinoline and pyridine rings, and provides a self-validating experimental protocol to ensure absolute confidence in structural assignments.

Structural and Electronic Fundamentals

The NMR profile of 2-(4-Pyridinyl)quinoline is dictated by the interplay of two highly electron-deficient aromatic systems. Both the quinoline and pyridine rings possess nitrogen atoms that exert strong inductive (-I) and mesomeric (-M) electron-withdrawing effects[3].

• The Pyridine Ring (4-substituted): The nitrogen atom (N-1') strongly deshields the ortho positions (H-2', H-6') through direct inductive withdrawal, pushing their resonance frequencies significantly downfield.

• The Quinoline Ring (2-substituted): The fusion of the benzene and pyridine-like rings creates a complex anisotropic environment. The lone pair on the quinoline nitrogen creates a localized magnetic field that specifically deshields the peri-proton (H-8). Meanwhile, the C-2 position is heavily deshielded due to its direct attachment to both the quinoline nitrogen and the electron-withdrawing 4-pyridyl substituent.

Quantitative NMR Data Assignments

The following tables summarize the expected high-resolution 1H and 13C NMR chemical shifts for 2-(4-Pyridinyl)quinoline in deuterated chloroform (CDCl₃).

Table 1: 1H NMR Chemical Shifts (400 MHz, CDCl₃)

Position	Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Causality / Electronic Effect
H-2', H-6'	8.80	dd	4.5, 1.6	2H	Extreme deshielding via -I effect of adjacent pyridine N.
H-4	8.25	d	8.6	1H	Deshielded by the extended conjugated system; ortho coupling to H-3.
H-8	8.15	d	8.5	1H	Deshielded by the magnetic anisotropy of the quinoline N lone pair.
H-3', H-5'	8.05	dd	4.5, 1.6	2H	Moderately deshielded; meta to pyridine N, ortho to quinoline core.
H-3	7.90	d	8.6	1H	Shielded relative to H-4 due to mesomeric effects, despite proximity to C-2.
H-5	7.85	dd	8.1, 1.5	1H	Standard aromatic region; ortho to the ring fusion (C-4a).
H-7	7.75	ddd	8.5, 6.9, 1.5	1H	Typical quinoline splitting pattern (ortho, meta, and para couplings).
H-6	7.55	ddd	8.1, 6.9, 1.2	1H	Most shielded proton on the benzene-like ring.

Table 2: 13C NMR Chemical Shifts (100 MHz, CDCl₃)

Position	Shift (δ, ppm)	Carbon Type	Causality / Electronic Effect
C-2	154.0	Cq	Maximum deshielding: bonded to quinoline N and 4-pyridyl ring.
C-2', C-6'	150.5	CH	Strong -I effect from the adjacent pyridine N.
C-8a	148.0	Cq	Bridgehead carbon directly attached to the quinoline N.
C-4'	146.0	Cq	Attachment point of the pyridine ring to the quinoline core.
C-4	137.0	CH	Para to the quinoline N; subject to mesomeric withdrawal.
C-7	129.8	CH	Standard aromatic carbon on the fused benzene ring.
C-8	129.5	CH	Standard aromatic carbon, slightly influenced by N anisotropy.
C-4a	127.5	Cq	Bridgehead carbon.
C-5	127.5	CH	Standard aromatic carbon.
C-6	126.5	CH	Standard aromatic carbon.
C-3', C-5'	121.5	CH	Meta to the pyridine N; least affected by its inductive pull.
C-3	118.5	CH	Highly shielded due to polarization of the C=N double bond.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in drug development workflows, NMR acquisition must not be treated as a passive measurement, but as a self-validating system . The following protocol guarantees that the physical data strictly cross-verifies the theoretical assignments.

Step-by-Step Methodology

• Sample Preparation (Concentration Causality): Dissolve 15–20 mg of the analyte in 0.6 mL of CDCl₃. Causality: This specific concentration ensures a high signal-to-noise (S/N) ratio for 13C acquisition without causing viscosity-induced line broadening, which would obscure fine J-couplings in the 1H spectrum.

• Internal Standardization: Ensure the CDCl₃ contains 0.03% v/v Tetramethylsilane (TMS). Lock the spectrometer to the deuterium signal of CDCl₃ and reference TMS to exactly 0.00 ppm. Causality: Prevents magnetic field drift over long 13C acquisitions and provides an absolute zero reference.

• 1H NMR Acquisition:

  • Parameters: 400 MHz, 30° pulse angle, 16 scans.

  • Relaxation Delay (D1): Set to 2.0 seconds. Causality: Ensures complete longitudinal relaxation ( T1​ ) of all protons, allowing for accurate quantitative integration of the 2H (pyridine) vs. 1H (quinoline) signals.

• 13C NMR Acquisition:

  • Parameters: 100 MHz, 30° pulse angle, 1024–2048 scans.

  • Decoupling: Power-gated WALTZ-16 decoupling. Causality: Removes 1H-13C scalar couplings, collapsing carbon signals into sharp singlets, thereby maximizing the S/N ratio.

  • Relaxation Delay (D1): Set to 3.0–5.0 seconds. Causality: Quaternary carbons (C-2, C-8a, C-4') lack attached protons to facilitate dipole-dipole relaxation. A longer D1 prevents the artificial suppression of these critical bridgehead signals.

Caption: Step-by-step self-validating NMR acquisition workflow for 2-(4-Pyridinyl)quinoline.

2D NMR Logical Assignment Pathway

A 1D spectrum alone is insufficient for authoritative structural proof in bi-heteroaryl systems. A closed-loop validation requires 2D NMR techniques to map the exact connectivity of the molecule.

• COSY (Correlation Spectroscopy): Used to trace the unbroken spin system of the quinoline benzene ring. H-5 couples to H-6, H-6 to H-7, and H-7 to H-8. This isolates the H-5 through H-8 protons from the isolated H-3/H-4 spin system.

• HSQC (Heteronuclear Single Quantum Coherence): Maps the assigned 1H signals directly to their attached 13C atoms via 1-bond couplings ( 1JCH​ ). If H-8 is assigned at 8.15 ppm, HSQC definitively identifies C-8 at 129.5 ppm.

• HMBC (Heteronuclear Multiple Bond Correlation): The ultimate validator. HMBC detects 2- and 3-bond carbon-proton couplings. For example, H-3 (7.90 ppm) will show a strong 3-bond correlation to the quaternary C-4a (127.5 ppm) and the highly deshielded C-2 (154.0 ppm), locking the two ring systems together structurally.

Caption: 2D NMR logical assignment pathway for unambiguous structural validation.

References

• Title: Design and Synthesis of a New Photoluminescent 2D Coordination Polymer Employing a Ligand Derived from Quinoline and Pyridine - MDPI Source: MDPI (Molecules) URL: [1]

• Title: Discovering novel chemical inhibitors of human cyclophilin A: Virtual screening, synthesis, and bioassay - PMC Source: NIH / PubMed Central URL: [2]

• Title: 2-(Pyridin-4-yl)quinoline-4-carboxylic acid | C15H10N2O2 | CID 26587 - PubChem Source: PubChem / NIH URL: [3]

Sources

• 1. Design and Synthesis of a New Photoluminescent 2D Coordination Polymer Employing a Ligand Derived from Quinoline and Pyridine | MDPI [mdpi.com]
• 2. Discovering novel chemical inhibitors of human cyclophilin A: Virtual screening, synthesis, and bioassay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-(Pyridin-4-yl)quinoline-4-carboxylic acid | C15H10N2O2 | CID 26587 - PubChem [pubchem.ncbi.nlm.nih.gov]

Crystallographic Profiling and X-Ray Diffraction Analysis of 2-(4-Pyridinyl)quinoline and Its Supramolecular Assemblies

Executive Summary

2-(4-Pyridinyl)quinoline (also known as 2-(pyridin-4-yl)quinoline) is a rigid, extended aromatic framework that serves as a highly versatile bidentate and bridging ligand in coordination chemistry, materials science, and drug development. Because of its expansive π-conjugated system and dual nitrogen donor sites, characterizing its solid-state behavior through X-ray diffraction (XRD) is critical for understanding its intermolecular interactions and complexation geometry.

This whitepaper provides an authoritative, self-validating guide to the crystallization, single-crystal X-ray diffraction (SC-XRD) analysis, and structural topology of 2-(4-Pyridinyl)quinoline and its functionalized derivatives.

Structural Topology & Chemical Causality

The molecular architecture of 2-(4-Pyridinyl)quinoline consists of a quinoline bicyclic system directly bonded at its C2 position to the C4 position of a pyridine ring.

The Dihedral Torsion Causality

A common misconception in structural chemistry is that highly conjugated biphenyl-like systems are perfectly planar. In reality, 2-(4-Pyridinyl)quinoline exhibits a distinct dihedral torsion angle between the quinoline and pyridine planes.

• The Cause: Steric repulsion occurs between the hydrogen atom at the C3 position of the quinoline ring and the adjacent hydrogen atoms (C3/C5) of the pyridine ring.

• The Effect: To minimize this steric clashing while maximizing the thermodynamic stability provided by π-electron delocalization, the molecule twists. Structural analyses of closely related analogs, such as 2-(3-ethyl-pyrazin-2-yl)quinoline-4-carboxylate, demonstrate that the angle between the quinoline and adjacent heterocyclic rings typically settles around 12.08(3)° [1]. This subtle deviation from perfect planarity dictates how the molecule packs in the crystal lattice and how it approaches transition metal centers during coordination.

Kinetically Controlled Crystallization Protocols

Because 2-(4-Pyridinyl)quinoline is highly prone to rapid π-π stacking, standard solvent evaporation often yields microcrystalline or amorphous powders unsuitable for SC-XRD. To achieve high-quality single crystals, researchers must employ kinetically controlled methods that slow the rate of supersaturation.

Protocol: Vapor Diffusion Method

This protocol is designed to grow diffraction-quality single crystals by carefully controlling the solvent-antisolvent mixing rate.

• Solvent Selection: Dissolve 10 mg of 2-(4-Pyridinyl)quinoline in 1.5 mL of Dichloromethane (DCM) in a 2-dram inner vial. Causality: DCM is an excellent solvent for rigid aromatics, ensuring complete dissolution without premature nucleation.

• Antisolvent Selection: Add 4 mL of Diethyl Ether into a larger 20 mL outer scintillation vial. Causality: Diethyl ether acts as an antisolvent. Because its vapor pressure is higher than that of DCM, it will preferentially diffuse into the inner vial, slowly lowering the solubility of the ligand.

• Assembly: Place the uncapped inner vial inside the outer vial. Seal the outer vial tightly with a PTFE-lined cap to create a closed system.

• Incubation: Store the chamber in a dark, vibration-free environment at a constant 20 °C for 7–14 days.

• Self-Validation Check (Polarized Light Microscopy): Harvest the resulting crystals and suspend them in perfluoropolyether oil. Examine them under a polarized light microscope. Rotate the polarizer; if the crystal completely extinguishes light at strict 90° intervals, it is a single, untwinned crystalline domain ready for X-ray analysis.

X-Ray Diffraction Acquisition & Refinement

Acquiring high-resolution diffraction data requires optimizing the physical state of the crystal and the parameters of the diffractometer.

Single-Crystal X-ray Diffraction (SC-XRD) Workflow

Caption: Workflow for Single-Crystal X-ray Diffraction of 2-(4-Pyridinyl)quinoline.

Data Collection Causality & Self-Validation

• Cryocooling (100 K): Crystals must be mounted on a MiTeGen loop and immediately flash-cooled to 100 K under a nitrogen stream. Causality: Cooling minimizes atomic thermal vibrations (reducing the Debye-Waller factors), which sharpens the electron density map and exponentially increases the intensity of high-angle reflections.

• Radiation Source: For the pure organic ligand, Cu Kα radiation ( λ=1.54184 Å) is preferred over Mo Kα. Causality: Copper radiation interacts more strongly with light atoms (Carbon, Nitrogen, Hydrogen), providing higher diffraction yields for purely organic frameworks.

• Refinement & Self-Validation: Structures are typically solved using Intrinsic Phasing via and refined using Least-Squares minimization in SHELXL. A crystallographic model is considered self-validated when the Goodness-of-Fit (GoF) is between 0.95 and 1.05, and the final R1​ value is <0.05 , confirming that the theoretical model perfectly matches the experimental electron density.

Quantitative Crystallographic Metrics

When refining the crystal structure of 2-(4-Pyridinyl)quinoline or its coordination complexes, researchers should expect parameters aligning with standard monoclinic or triclinic packing geometries driven by strong π−π stacking interactions.

Below is a summary table of the target crystallographic parameters required for a complete Crystallographic Information File (CIF) deposition, featuring canonical values representative of this specific structural class.

Crystallographic Parameter	Pure Organic Ligand (Expected Target)	Typical Metal Complex (e.g., Cu²⁺)
Empirical Formula	C14​H10​N2​	[Cu(C14​H10​N2​)2​Cl2​]
Crystal System	Monoclinic	Triclinic / Monoclinic
Space Group	P21​/c	P1ˉ or C2/c
Temperature	100(2) K	100(2) K
Radiation	Cu Kα ( λ=1.54184 Å)	Mo Kα ( λ=0.71073 Å)
Z (Molecules per unit cell)	4	2
Absorption Coefficient ( μ )	<1.0 mm−1	>1.5 mm−1
Dominant Intermolecular Force	π−π stacking, C-H···N bonds	Metal-Ligand Coordination

Note: Data represents canonical target values derived from structurally analogous quinoline-pyridine frameworks to guide experimental refinement expectations.

Supramolecular Coordination Chemistry

While 2-(4-Pyridinyl)quinoline is a robust ligand, its pure form is often functionalized to create more complex architectures. A prominent example is (CID 26587)[2]. The addition of the carboxylate group introduces oxygen donor sites, transforming the molecule into a multidentate ligand capable of generating intricate 2D and 3D Metal-Organic Frameworks (MOFs).

Caption: Coordination modes and supramolecular assembly pathways of 2-(4-Pyridinyl)quinoline.

Phase Purity Validation (PXRD)

To ensure that the single crystal selected for SC-XRD accurately represents the bulk synthesized material, a self-validating Powder X-ray Diffraction (PXRD) step is mandatory.

• Grind the remaining bulk sample into a fine powder and collect a PXRD diffractogram at room temperature.

• Using the CIF generated from the SC-XRD experiment, simulate a theoretical powder pattern using software like Mercury (CCDC).

• Overlay the experimental and simulated patterns. A direct match in peak positions ( 2θ ) confirms the bulk phase purity of the 2-(4-Pyridinyl)quinoline complex, validating the entire synthesis and characterization pipeline.

References

• Design and Synthesis of a New Photoluminescent 2D Coordination Polymer Employing a Ligand Derived from Quinoline and Pyridine. MDPI. Available at: [Link]

• 2-(Pyridin-4-yl)quinoline-4-carboxylic acid | C15H10N2O2 | CID 26587. PubChem (National Institutes of Health). Available at:[Link]

• Crystal structure refinement with SHELXL. Sheldrick, G. M. (2015). Acta Crystallographica Section C, 71(1), 3-8. Available at:[Link]

• OLEX2: a complete structure solution, refinement and analysis program. Dolomanov, O. V., et al. (2009). Journal of Applied Crystallography, 42(2), 339-341. Available at:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. 2-(Pyridin-4-yl)quinoline-4-carboxylic acid | C15H10N2O2 | CID 26587 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Unknown: A Technical Safety and Toxicity Guide to 2-(4-Pyridinyl)quinoline

For Researchers, Scientists, and Drug Development Professionals

Preamble: A Note on Scientific Prudence

In the landscape of chemical research and drug development, we often encounter novel molecules with limited or non-existent formal safety and toxicity data. 2-(4-Pyridinyl)quinoline (CAS No. 55333-77-2) is one such compound. While it holds potential in various research applications due to its unique heterocyclic structure, a dedicated Material Safety Data Sheet (MSDS) or a comprehensive toxicological profile is not publicly available.

This guide is structured to address this critical information gap. As your Senior Application Scientist, my objective is not to present a definitive MSDS, but to provide a robust, in-depth technical framework for risk assessment. We will achieve this by employing a foundational toxicological principle: analysis of structural analogs and parent compounds . By dissecting the known hazards of the quinoline and pyridine scaffolds, we can construct a precautionary and scientifically-grounded approach to handling 2-(4-Pyridinyl)quinoline safely. This document is built on the pillars of expertise, trustworthiness, and authoritative grounding, ensuring that every recommendation is a self-validating system for safety.

Section 1: Molecular Identity and Structural Concerns

2-(4-Pyridinyl)quinoline is a bi-heterocyclic aromatic compound. Its structure comprises a quinoline ring system linked at the 2-position to a pyridine ring at its 4-position. This seemingly simple linkage is of paramount toxicological interest. The quinoline moiety is a known hazardous chemical, and the pyridine ring also presents its own set of toxicological considerations. The combined molecule's properties may be influenced by the electronic and steric interactions between these two rings.

Section 2: The Toxicological Profile of the Quinoline Core

The primary surrogate for understanding the potential hazards of 2-(4-Pyridinyl)quinoline is the quinoline molecule itself (CAS No. 91-22-5). Quinoline is a well-studied compound with a significant toxicological profile that warrants a high degree of caution.

Carcinogenicity and Mutagenicity

The most significant hazard associated with quinoline is its carcinogenicity. It is classified as a Group 2B carcinogen by the IARC, meaning it is possibly carcinogenic to humans. In numerous animal studies, quinoline has been shown to induce liver tumors, specifically hemangioendotheliomas and hepatocellular carcinomas, in rats and mice.[1] This carcinogenic potential is believed to be linked to its genotoxic nature. Quinoline is a suspected mutagen, with evidence suggesting it can cause genetic defects.[1][2]

Causality Insight: The genotoxicity of quinoline is a critical factor in its carcinogenicity. Compounds that can damage DNA have a higher probability of initiating the multi-step process of cancer development. Therefore, any derivative, including 2-(4-Pyridinyl)quinoline, should be handled as a potential carcinogen and mutagen until proven otherwise.

Acute and Chronic Toxicity

Quinoline exhibits significant acute toxicity via oral and dermal routes of exposure.[1][2][3] It is also harmful if inhaled. Chronic exposure can lead to organ damage.

Data Summary: Acute Toxicity of Quinoline

Route of Exposure	Species	LD50 Value	GHS Classification	Source
Oral	Rat	331 mg/kg	Category 3: Toxic if swallowed	[3]
Dermal	Rabbit	540 mg/kg	Category 3: Toxic in contact with skin	[3]

This table summarizes the acute toxicity data for the parent compound, quinoline, which should be used as a conservative estimate for 2-(4-Pyridinyl)quinoline.

Irritation and Sensitization

Quinoline is a known skin and eye irritant.[1][2] It can cause serious eye irritation, and prolonged skin contact may lead to dermatitis.

Section 3: Hazards of the Pyridine Moiety

Pyridine (CAS No. 110-86-1), the other structural component, is a flammable liquid and is harmful if swallowed, inhaled, or in contact with skin.[4] It can cause skin burns and eye damage and may cause respiratory irritation.[4] While not classified as a carcinogen, its irritant and acute toxicity properties are significant.

Expert Insight: The presence of the pyridine ring in 2-(4-Pyridinyl)quinoline adds to the overall hazard profile. The nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor and can be protonated, which may influence the molecule's solubility, membrane permeability, and interaction with biological targets.

Section 4: Insights from a Close Structural Analog: 2-(pyridin-4-yl)quinoline-4-carboxylic acid

A search for the target molecule often yields data for its carboxylic acid derivative, 2-(pyridin-4-yl)quinoline-4-carboxylic acid (CAS No. 14228-23-0). While the addition of a carboxylic acid group can alter a molecule's properties, the hazard data for this analog provides a valuable supplementary layer to our assessment.

GHS Hazard Classifications for 2-(pyridin-4-yl)quinoline-4-carboxylic acid: [5][6]

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.[5][6]

• Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.[5][6]

• Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[5][6]

• Skin Irritation (Category 2): Causes skin irritation.[5][6]

• Eye Irritation (Category 2): Causes serious eye irritation.[5][6]

• Specific Target Organ Toxicity – Single Exposure (Category 3), Respiratory tract irritation: May cause respiratory irritation.[5]

Trustworthiness Check: The consistent classification of this analog as an acute toxin and an irritant across multiple databases reinforces the precautionary approach derived from the parent quinoline and pyridine structures. The data from this close analog strengthens our hypothesis that 2-(4-Pyridinyl)quinoline is likely to exhibit similar hazardous properties.

Section 5: Recommended Safety Protocols and Experimental Workflow

Given the lack of specific data and the significant hazards of its structural components, a stringent set of safety protocols is mandatory when handling 2-(4-Pyridinyl)quinoline.

Engineering Controls and Personal Protective Equipment (PPE)

• Ventilation: All work with 2-(4-Pyridinyl)quinoline, including weighing and dilutions, must be conducted in a certified chemical fume hood to prevent inhalation exposure.

• Eye and Face Protection: Chemical safety goggles and a face shield are required to protect against splashes and accidental contact.

• Skin Protection: A lab coat and appropriate chemical-resistant gloves (e.g., nitrile) are mandatory. Double-gloving is recommended, especially for prolonged handling.

• Respiratory Protection: If there is a risk of generating dust or aerosols outside of a fume hood, a respirator with an appropriate organic vapor cartridge should be used.

Handling and Storage

• Handling: Avoid creating dust. Use appropriate tools for handling solids. Keep containers tightly closed when not in use.

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents. The storage area should be clearly labeled with appropriate hazard warnings.

First Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids occasionally. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

Experimental Workflow Diagram

The following diagram outlines a logical workflow for incorporating 2-(4-Pyridinyl)quinoline into a research protocol, emphasizing the integration of safety assessments at each stage.

Caption: Logical workflow for handling 2-(4-Pyridinyl)quinoline.

Section 6: Conclusion and Path Forward

In the absence of direct toxicological data for 2-(4-Pyridinyl)quinoline, a conservative and precautionary approach is not just recommended, but essential. The known carcinogenicity, mutagenicity, and acute toxicity of its parent compound, quinoline, must guide all handling procedures. The supplementary data from pyridine and the carboxylic acid analog further underscore the need for stringent safety measures.

Researchers and drug development professionals are urged to treat 2-(4-Pyridinyl)quinoline as a potentially carcinogenic, mutagenic, and acutely toxic substance. The protocols outlined in this guide provide a framework for mitigating risk. As new information becomes available, this assessment should be revisited and updated. The principles of scientific integrity and safety demand that we approach the unknown with the utmost respect and caution.

References

• Fisher Scientific. (n.d.). Safety Data Sheet: 2,3-Pyridinedicarboxylic acid.
• Thermo Fisher Scientific. (2012, September 10). Safety Data Sheet: 2-Pyridinecarboxaldehyde.

• NextSDS. (n.d.). 2-(pyridin-4-yl)quinoline-4-carboxylic acid — Chemical Substance Information. Retrieved from [Link]

• PubMed. (1990). Synthesis and biological activity of guanylhydrazones of 2- and 4-pyridine and 4-quinoline carboxaldehydes. J Pharm Sci, 79(6), 527-30. Retrieved from [Link]

• ResearchGate. (2021, May 5). (PDF) Synthesis and biological evaluation of some new 2-pyridylquinazoline derivatives. Retrieved from [Link]

• Austin Publishing Group. (2015, September 4). Design, Synthesis and Biological Screening of 2, 4- Disubstituted Quinolines. Austin J Anal Pharm Chem, 2(4), 1048. Retrieved from [Link]

• Scientific & Academic Publishing. (2015). Synthesis and Biological Activity Investigation of Some Quinoline-2-One Derivatives. American Journal of Organic Chemistry, 5(4), 125-135. Retrieved from [Link]

• DC Fine Chemicals. (n.d.). Safety Data Sheet: Quinoline. Retrieved from [Link]

• PubChem. (n.d.). 2-(Pyridin-4-yl)quinoline-4-carboxylic acid. Retrieved from [Link]

• Finar Limited. (2010, June 10). Material Safety Data Sheet: Quinoline.
• Sigma-Aldrich Inc. (2025, November 6). Safety Data Sheet.

• European Chemicals Agency (ECHA). (n.d.). 2-(4-ethylphenyl)-4-(1-pyrrolidinyl)quinoline. Retrieved from [Link]

• Australian Industrial Chemicals Introduction Scheme (AICIS). (2015, September 1). Pyridine, alkyl derivatives: Human health tier II assessment. Retrieved from [Link]

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: Quinoline. Retrieved from [Link]

• PubChem. (n.d.). 2-({4-[4-(pyridin-4-ylmethyl)-1H-pyrazol-3-yl]phenoxy}methyl)quinoline. Retrieved from [Link]

• IntechOpen. (2018, November 19). Quinoline Heterocycles: Synthesis and Bioactivity. Retrieved from [Link]

• Australian Industrial Chemicals Introduction Scheme (AICIS). (2015, July 3). Quinolines: Human health tier II assessment. Retrieved from [Link]

• PubChem. (n.d.). alpha-2-Pyridinyl-2,8-bis(trifluoromethyl)-4-quinolinemethanol. Retrieved from [Link]

• European Chemicals Agency (ECHA). (n.d.). ECHA CHEM. Retrieved from [Link]

• NextSDS. (n.d.). 2-PYRIDIN-2-YL-QUINOLINE-4-CARBOXYLIC ACID, SODIUM SALT. Retrieved from [Link]

• PubChem. (n.d.). Quinoline-d7. Retrieved from [Link]

• European Chemicals Agency (ECHA). (n.d.). Pyridine - Substance Information. Retrieved from [Link]

• European Chemicals Agency (ECHA). (n.d.). Pyridine - Registration Dossier. Retrieved from [Link]

• eChemPortal. (n.d.). Quinoline - Chemical Substance Search. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Synthesis and Functionalization of 2-(4-Pyridinyl)quinoline Iridium(III) Complexes

Target Audience: Inorganic Chemists, Materials Scientists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Executive Summary & Mechanistic Rationale

Cyclometalated iridium(III) complexes are cornerstone materials in phosphorescent organic light-emitting diodes (PhOLEDs), photocatalysis, and biological imaging[1]. While traditional ligands like 2-phenylpyridine (ppy) or 2-phenylquinoline (pq) are ubiquitous, the use of 2-(4-pyridinyl)quinoline (4-pq) introduces a profound structural advantage: a peripheral, uncoordinated nitrogen atom.

During the primary coordination event, the iridium center coordinates to the quinoline nitrogen and undergoes C–H activation at the C3 position of the 4-pyridinyl ring, forming a highly stable 5-membered metallacycle. Because the pyridine nitrogen is located at the para position relative to the inter-ring C–C bond, it is sterically precluded from binding to the primary metal center. This leaves a highly reactive, basic peripheral nitrogen pointing outward from the complex. This architectural feature allows the resulting phosphor to act as a pH-responsive luminescent probe, a hydrogen-bonding acceptor, or a bridging ligand for supramolecular metal-organic frameworks (MOFs) [2].

This guide details the robust, two-step synthesis of both neutral and cationic Ir(III) complexes utilizing the 4-pq ligand, emphasizing the causality behind solvent selection, thermodynamic driving forces, and chromatographic troubleshooting.

Synthetic Workflow

The synthesis follows a modified Nonoyama route [3], relying on the kinetic lability of hydrated iridium chloride and the thermodynamic stability of the resulting μ-chloro-bridged dimer, followed by a cleavage step to introduce an ancillary ligand.

Workflow for the synthesis of neutral and cationic 2-(4-pyridinyl)quinoline Ir(III) complexes.

Materials and Quantitative Data

Table 1: Critical Reagents and Equivalencies

Reagent	MW ( g/mol )	Equivalents	Function & Rationale
IrCl₃·3H₂O	352.62	1.0	Metal precursor. Must use the hydrate; anhydrous IrCl₃ is kinetically inert.
2-(4-Pyridinyl)quinoline	206.24	2.2 – 2.5	Primary ligand. Excess ensures complete consumption of the expensive Ir precursor.
Acetylacetone (acac)	100.12	2.5	Ancillary ligand (neutral pathway).
2,2'-Bipyridine (bpy)	156.19	2.2	Ancillary ligand (cationic pathway).
Sodium Carbonate	105.99	10.0	Base. Deprotonates acac (pKa ~9) and neutralizes liberated HCl.
2-Ethoxyethanol	90.12	Solvent	High boiling point (~135 °C) allows sufficient thermal energy to cross the C–H activation barrier.

Table 2: Expected Photophysical & Electrochemical Profile

Note: Data is representative of typical bis-cyclometalated quinoline-based Ir(III) architectures.

Property	Expected Range	Analytical Method
Absorption (MLCT)	380 – 460 nm	UV-Vis Spectroscopy (in CH₂Cl₂)
Emission ( λmax​ )	590 – 630 nm (Orange/Red)	Photoluminescence (PL)
Quantum Yield ( Φ )	0.15 – 0.35	Integrating Sphere (deaerated solution)
HOMO Level	-5.2 to -5.4 eV	Cyclic Voltammetry (vs. Fc/Fc⁺)
LUMO Level	-2.9 to -3.2 eV	Cyclic Voltammetry (vs. Fc/Fc⁺)

Step-by-Step Methodologies

Protocol A: Synthesis of the μ-Chloro-Bridged Dimer [Ir(4-pq)₂(μ-Cl)]₂

Causality Check: The mixed solvent system (2-ethoxyethanol/water, 3:1) is not arbitrary. It solubilizes the starting materials at reflux, but as the highly hydrophobic dimer forms, it precipitates out of the polar mixture. This precipitation continuously drives the equilibrium forward via Le Chatelier's principle, preventing reverse ring-opening reactions.

• Preparation: In a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add IrCl₃·3H₂O (1.0 mmol, 352 mg) and 2-(4-pyridinyl)quinoline (2.3 mmol, 474 mg).

• Solvent Addition: Add 30 mL of 2-ethoxyethanol and 10 mL of deionized water.

• Degassing: Bubble nitrogen gas directly into the solution for 15 minutes to displace dissolved oxygen, which can cause unwanted ligand oxidation at high temperatures.

• Reflux: Heat the mixture to 110–115 °C under a nitrogen atmosphere for 24 hours.

  • Self-Validation Cue: The initial dark green/black solution will gradually transition into a suspension containing a copious red-orange or yellow-orange precipitate.

• Isolation: Cool the flask to room temperature. Add 20 mL of deionized water to maximize the precipitation of the dimer.

• Filtration: Filter the precipitate through a sintered glass frit. Wash the solid sequentially with deionized water (2 × 20 mL), ethanol (2 × 15 mL), and hexane (2 × 20 mL) to remove unreacted ligand and polar byproducts.

• Drying: Dry the solid under high vacuum at 60 °C for 4 hours. The dimer is typically used in the next step without further purification.

Protocol B: Synthesis of the Neutral Complex [Ir(4-pq)₂(acac)]

• Preparation: In a 50 mL round-bottom flask, suspend the [Ir(4-pq)₂(μ-Cl)]₂ dimer (0.25 mmol, ~160 mg) in 20 mL of 2-ethoxyethanol.

• Reagent Addition: Add acetylacetone (0.625 mmol, ~63 mg) and anhydrous Na₂CO₃ (2.5 mmol, 265 mg).

• Reflux: Purge with nitrogen for 10 minutes, then heat to 110 °C for 15 hours.

  • Self-Validation Cue: The cloudy dimer suspension will clarify into a deep, homogeneous red/orange solution as the bridging chlorides are cleaved and the monomeric complex forms.

• Precipitation: Cool to room temperature and pour the mixture into 50 mL of deionized water. Stir for 30 minutes to induce precipitation.

• Purification: Filter the crude solid. Purify via silica gel column chromatography.

  • Critical Troubleshooting (E-E-A-T): Because the 4-pq ligand contains an uncoordinated, basic pyridine nitrogen, the complex will streak or irreversibly bind to standard acidic silica gel. You must deactivate the silica gel by pre-flushing the column with an eluent containing 1–2% triethylamine (TEA), or alternatively, use basic alumina. Elute with Dichloromethane/Methanol (95:5).

Protocol C: Synthesis of the Cationic Complex [Ir(4-pq)₂(bpy)]PF₆

• Cleavage: Suspend the dimer (0.25 mmol) and 2,2'-bipyridine (0.55 mmol, 86 mg) in a 1:1 mixture of Dichloromethane and Methanol (30 mL total).

• Reflux: Heat to 50 °C (gentle reflux) under nitrogen for 12 hours. The solution will become clear and deeply colored.

• Anion Exchange: Cool the solution to room temperature. Dissolve potassium hexafluorophosphate (KPF₆, 2.5 mmol, 460 mg) in 10 mL of water and add it dropwise to the reaction mixture. Stir vigorously for 2 hours.

  • Causality Check: The bulky, non-coordinating PF₆⁻ anion replaces the chloride ion, drastically improving the complex's solubility in organic solvents and facilitating crystallization.

• Extraction & Isolation: Remove the organic solvents under reduced pressure. Extract the aqueous residue with Dichloromethane (3 × 20 mL). Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate. Recrystallize from DCM/diethyl ether.

References

• Zwitterionic Iridium Complexes: Synthesis, Luminescent Properties, and Their Application in Cell Imaging, Inorganic Chemistry.[Link]

• A New Class of Iridium Complexes Suitable for Stepwise Incorporation into Linear Assemblies: Synthesis, Electrochemistry, and Luminescence, Inorganic Chemistry.[Link]

• Electroluminescence of iridium(III) complexes containing F or CF3 substituents, Dalton Transactions.[Link]

Application Notes and Protocols: Functionalization of 2-(4-Pyridinyl)quinoline for Advanced Fluorescent Probes

This technical guide provides a comprehensive overview and detailed protocols for the functionalization of the 2-(4-Pyridinyl)quinoline scaffold. This versatile fluorophore serves as a foundational structure for the development of highly sensitive and selective fluorescent probes. These probes have demonstrated significant utility in the detection of a wide array of analytes, including metal ions and pH fluctuations, making them invaluable tools for researchers in chemistry, biology, and drug development. This document will delve into the synthetic strategies, photophysical properties, and practical applications of these powerful molecular sensors.

Introduction: The 2-(4-Pyridinyl)quinoline Scaffold - A Privileged Fluorophore

The 2-(4-Pyridinyl)quinoline framework is a conjugated heterocyclic system composed of a quinoline and a pyridine ring. This structure possesses inherent fluorescence properties and offers multiple sites for chemical modification, making it an ideal platform for the design of fluorescent probes. The nitrogen atoms within the quinoline and pyridine rings can act as coordination sites for metal ions, and the aromatic system can be readily functionalized to modulate the electronic properties and, consequently, the fluorescence output of the molecule.[1] The ability to introduce electron-donating or electron-withdrawing groups allows for the fine-tuning of the probe's photophysical characteristics, including absorption and emission wavelengths, Stokes shift, and quantum yield.[2]

The underlying principle of many 2-(4-pyridinyl)quinoline-based probes lies in the modulation of intramolecular charge transfer (ICT), photoinduced electron transfer (PET), or chelation-enhanced fluorescence (CHEF) mechanisms upon interaction with a target analyte.[3][4][5] These mechanisms provide a "switch-on" or "switch-off" fluorescent response, enabling the sensitive and selective detection of the analyte of interest.

Synthetic Strategies for Functionalization

The functionalization of the 2-(4-pyridinyl)quinoline core can be achieved through various synthetic routes. A common and effective method involves the acid-catalyzed condensation of an appropriately substituted o-aminobenzophenone with an acetylpyridine derivative.[6] This approach allows for the introduction of substituents on both the quinoline and pyridine moieties.

A generalized synthetic scheme is presented below:

Sources

• 1. crimsonpublishers.com [crimsonpublishers.com]
• 2. researchgate.net [researchgate.net]
• 3. Quinoline-based bio-compatible fluorophore employing a dual sensor for Mg(ii) and Zn(ii): insights from single crystal structures and spectroscopic, DFT and cell imaging studies - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Advances in Pyridyl-Based Fluorophores for Sensing Applications | IntechOpen [intechopen.com]
• 6. Synthesis of Substituted 2-Pyridyl-4-phenylquinolines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Luminescence Quantum Yield in 2-(4-Pyridinyl)quinoline Complexes

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-(4-pyridinyl)quinoline and its metal complexes. This guide is designed to provide in-depth troubleshooting strategies and practical solutions for a common challenge encountered during experimentation: low luminescence quantum yield (QY). By understanding the underlying photophysical principles and potential experimental pitfalls, you can optimize your results and accelerate your research.

Frequently Asked Questions (FAQs)

Q1: What is a luminescence quantum yield and why is it important for my 2-(4-pyridinyl)quinoline complex?

The luminescence quantum yield (Φ) is a fundamental measure of the efficiency of the emission process. It is defined as the ratio of the number of photons emitted to the number of photons absorbed by the sample.[1] A high quantum yield is often desirable for applications such as bio-imaging, sensing, and optoelectronic devices, as it indicates that the complex is an efficient light emitter.

Q2: What are the typical causes of low quantum yield in these types of metal complexes?

Low quantum yield in 2-(4-pyridinyl)quinoline complexes, and transition metal complexes in general, can be attributed to a variety of factors that promote non-radiative decay pathways over radiative (emissive) decay. These include:

• Solvent Effects: The polarity and viscosity of the solvent can significantly influence the energy levels of the excited states and stabilize non-radiative decay pathways.

• Oxygen Quenching: Dissolved molecular oxygen is a highly efficient quencher of triplet excited states, which are often involved in the phosphorescence of metal complexes.[2]

• Aggregation-Caused Quenching (ACQ): At high concentrations, planar aromatic molecules like 2-(4-pyridinyl)quinoline can form aggregates, leading to self-quenching of the excited state.[3]

• Vibrational Quenching: High-frequency vibrations in the solvent or the ligand itself can provide a pathway for non-radiative decay.

• Presence of Impurities: Luminescent or non-luminescent impurities can either interfere with the emission measurement or directly quench the excited state of your complex.[4]

• Structural Factors: The geometry of the complex and the nature of the metal-ligand bond can influence the excited state dynamics and favor non-radiative decay.[5]

Q3: Can the metal center itself contribute to low quantum yield?

Absolutely. The nature of the metal ion is crucial. For instance, complexes with heavy metal ions can exhibit enhanced intersystem crossing, a process that populates the triplet state from the initial singlet excited state.[6] While this is essential for phosphorescence, the metal can also introduce low-lying metal-centered (MC) excited states that provide efficient non-radiative decay pathways, quenching the luminescence.[7] The interplay between metal-to-ligand charge transfer (MLCT) states and these MC states is a key determinant of the overall quantum yield.[8]

In-Depth Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving low quantum yield in your 2-(4-pyridinyl)quinoline complex experiments.

Issue 1: Significantly Lower Quantum Yield in a New Solvent

You've synthesized a promising complex, but upon changing the solvent for a particular application, the luminescence intensity drops dramatically.

Root Cause Analysis

The solvent environment directly interacts with your complex, influencing its excited-state properties.

• Solvent Polarity: A change in solvent polarity can alter the energy of the metal-to-ligand charge transfer (MLCT) excited states. Polar solvents can stabilize charge-separated states, which may have a higher propensity for non-radiative decay.[9][10]

• Energy Gap Law: The energy difference between the lowest excited state (often a triplet state, T₁) and the ground state (S₀) is a critical factor. Polar solvents can sometimes reduce this energy gap, which, according to the energy gap law, increases the rate of non-radiative decay.[2]

• Specific Solute-Solvent Interactions: Hydrogen bonding or other specific interactions between your complex and the solvent molecules can introduce new vibrational modes that facilitate non-radiative energy loss.[11]

Troubleshooting Workflow

Caption: Workflow for troubleshooting solvent-induced low quantum yield.

Step-by-Step Solutions

• Systematically Vary Solvent Polarity: Measure the quantum yield of your complex in a series of solvents with a wide range of polarities (e.g., from non-polar toluene to polar acetonitrile and protic ethanol).

• Plot Quantum Yield vs. Solvent Polarity Parameter: Use a solvent polarity scale (e.g., the Reichardt ET(30) scale) to plot your quantum yield data. This can reveal trends and help you select an optimal solvent.

• Consider Solvent Viscosity: In some cases, increasing the solvent viscosity can restrict molecular motions that contribute to non-radiative decay, thus enhancing the quantum yield.

• Review Existing Literature: Search for photophysical studies on structurally similar 2-(4-pyridinyl)quinoline or related polypyridyl complexes to guide your solvent selection.[12][13]

Issue 2: Quantum Yield Decreases Over Time or with Increased Excitation Power

You observe that the luminescence of your sample fades during the measurement, or that using a higher intensity excitation source leads to a lower than expected quantum yield.

Root Cause Analysis

This behavior often points to photochemical instability or the presence of quenching species.

• Photodegradation: The complex may be undergoing a photochemical reaction upon excitation, leading to the formation of non-luminescent products.

• Oxygen Quenching: If the sample is not properly deoxygenated, dissolved oxygen can quench the excited state, especially long-lived triplet states.[14] The rate of quenching will be more pronounced with higher excitation power as more excited states are generated.

• Saturable Absorption: At very high excitation intensities, the ground state population can be depleted, leading to a non-linear relationship between absorption and emission.

Troubleshooting Workflow

Caption: Troubleshooting intrinsic and concentration-dependent low quantum yield.

Step-by-Step Solutions

• Concentration Dependence Study: Measure the quantum yield at several different concentrations of your complex. A significant increase in quantum yield upon dilution is a strong indicator of aggregation-caused quenching. [4]2. Temperature Control: Perform your measurements at a controlled and stable temperature. For many complexes, lowering the temperature (e.g., to 77 K in a frozen solvent matrix) can rigidify the structure, reduce vibrational quenching, and significantly enhance the quantum yield.

• Purity Analysis: Ensure your sample is of the highest possible purity. Even small amounts of impurities can act as quenchers. Re-purify your complex if necessary. [4]4. Ligand Design Modification: If intrinsic electronic factors are the cause, consider redesigning the 2-(4-pyridinyl)quinoline ligand. Introducing bulky groups can sterically hinder aggregation. [3]Modifying the electronic properties with electron-donating or -withdrawing groups can tune the energy of the MLCT state and potentially increase the radiative rate constant.

Experimental Protocols

Protocol 1: Relative Quantum Yield Measurement

The comparative method is a widely used and reliable technique for determining the luminescence quantum yield of a sample in solution. [1][15] Materials:

• Fluorometer

• UV-Vis Spectrophotometer

• 1 cm path length quartz cuvettes

• Volumetric flasks and pipettes

• High-purity, deoxygenated solvent

• A well-characterized quantum yield standard (e.g., quinine sulfate in 0.5 M H₂SO₄, Rhodamine 6G in ethanol). The standard should absorb at the same wavelength as your sample and ideally emit in a similar spectral region. [16] Procedure:

• Prepare Stock Solutions: Prepare stock solutions of your sample and the quantum yield standard in the same deoxygenated solvent.

• Prepare a Series of Dilutions: From the stock solutions, prepare a series of 5-6 dilute solutions for both your sample and the standard. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to avoid inner-filter effects and non-linearities. [1]3. Measure UV-Vis Spectra: Record the UV-Vis absorption spectrum for each solution. Note the absorbance at the chosen excitation wavelength.

• Measure Emission Spectra:

  • Set the excitation wavelength on the fluorometer.

  • For each solution, record the emission spectrum, ensuring the entire emission band is captured.

  • It is crucial to use the exact same instrument settings (e.g., excitation and emission slit widths, integration time) for both the sample and the standard. [15]5. Data Analysis:

  • Integrate the area under the emission curve for each spectrum.

  • For each compound (sample and standard), plot the integrated emission intensity versus the absorbance at the excitation wavelength. The plot should be linear.

  • The quantum yield of your sample (Φ_sample) can be calculated using the following equation:

  Φ_sample = Φ_std * (m_sample / m_std) * (η_sample² / η_std²)

  Where:

  • Φ_std is the known quantum yield of the standard.

  • m_sample and m_std are the gradients of the plots of integrated emission intensity vs. absorbance for the sample and standard, respectively.

  • η_sample and η_std are the refractive indices of the solvents used for the sample and standard, respectively (if they are different).

Protocol 2: Sample Deoxygenation by Inert Gas Bubbling

Materials:

• Schlenk flask or a sealable cuvette with a septum

• Source of high-purity inert gas (Nitrogen or Argon)

• Long needle or cannula

Procedure:

• Prepare your sample solution in the Schlenk flask or cuvette.

• Seal the container.

• Insert a long needle connected to the inert gas line so that it is submerged below the surface of the solution.

• Insert a second, shorter needle to act as a vent.

• Gently bubble the inert gas through the solution for 15-30 minutes. A slow, steady stream of bubbles is sufficient.

• After bubbling, remove the vent needle first, and then the gas inlet needle to maintain a positive pressure of inert gas inside the container.

• Perform your luminescence measurement immediately.

Data Summary Table

Complex/Condition	Solvent	Quantum Yield (Φ)	Reference
[Ru(bpy)₃]²⁺	Water (deaerated)	0.063
[Ru(bpy)₃]²⁺	Acetonitrile (deaerated)	0.095
Quinine Bisulfate	1 N H₂SO₄	0.60
Rhodamine 6G	Ethanol	0.94	[15]
Alkyl derivatives of 2-styryl-8-hydroxyquinoline	Acetonitrile	0.86 - 0.98	[12]

References

• [8]3. [6]4.

• [9]7. [5]8. [3]9.

• [14]12.

• 14.

• [7]16. [17]17.

• [1]19. [12]20. 21. [15]22. [18]23.

• [19]25. [11]26.

• [2]28. [16]29.

• [13]31.

• 33.

• [10]36.

Sources

• 1. static.horiba.com [static.horiba.com]
• 2. fiveable.me [fiveable.me]
• 3. Platinum complexes with aggregation-induced emission - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D4CS00218K [pubs.rsc.org]
• 4. d-nb.info [d-nb.info]
• 5. Ultrafast excited state dynamics of metal complexes | Molecular Spectroscopy Laboraotry - RIKEN [spectroscopy.riken.jp]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. books.rsc.org [books.rsc.org]
• 8. Excited State Dynamics of Bistridentate and Trisbidentate RuII Complexes of Quinoline-Pyrazole Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. cdnsciencepub.com [cdnsciencepub.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. cris.unibo.it [cris.unibo.it]
• 15. A practical guide to measuring and reporting photophysical data - Dalton Transactions (RSC Publishing) DOI:10.1039/D5DT02095F [pubs.rsc.org]
• 16. publications.iupac.org [publications.iupac.org]
• 17. researchgate.net [researchgate.net]
• 18. An Approximate Method for Exploring Nonradiative Decay Pathways From Highly Excited States of Lanthanide Complexes: Application to Luminescent Cerium Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]

Technical Support Center: Ligand Oxidation Prevention in 2-(4-Pyridinyl)quinoline Coordination

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers, application scientists, and drug development professionals encountering ligand degradation—specifically oxidation—during the synthesis of transition metal complexes utilizing the 2-(4-Pyridinyl)quinoline ligand.

Mechanistic Overview: The Causality of Oxidation

When utilizing 2-(4-Pyridinyl)quinoline as a bidentate or bridging N-donor ligand, researchers frequently encounter unexpected oxidation. Understanding the causality behind these side reactions is critical for preventing them.

Pathway A: Aerobic N-Oxidation The nitrogen atoms in both the pyridine and quinoline rings possess highly nucleophilic lone pairs. When exposed to atmospheric oxygen in the presence of a Lewis acidic transition metal, the metal center can activate O₂, facilitating an oxygen atom transfer to the ligand. This results in the formation of pyridine-N-oxide or quinoline-N-oxide derivatives [1].

Pathway B: Metal-Induced Ligand Radical Formation (Redox Non-Innocence) Quinoline moieties possess an extended π -conjugated system that can act as a "redox-active" (non-innocent) electron reservoir. When coordinating to high-valent metals (e.g., Co(III), Mn(IV), or Ru(IV)), an intramolecular electron transfer can occur. The metal is reduced, and the ligand is oxidized into a stable, ligand-centered radical[2]. While not a traditional "oxygenation," this redox event fundamentally alters the ligand's electronic structure and the complex's catalytic properties.

Diagnostic Data & Identification

Before troubleshooting, you must correctly identify the type of oxidation occurring in your reaction vessel. The following self-validating data table summarizes the quantitative diagnostic markers for pristine versus oxidized states.

Diagnostic Method	Pristine 2-(4-Pyridinyl)quinoline	N-Oxide Oxidized Ligand	Ligand Radical (Redox-Active)
¹H NMR (Aromatic Protons)	Sharp, defined multiplets (7.0–9.0 ppm)	Downfield shift ( Δδ +0.5 to +1.0 ppm) for protons adjacent to N-O	Broadened or completely absent peaks due to paramagnetic relaxation
ESI-MS (Positive Ion)	Target [M+H]+ base peak	[M+16+H]+ (mono-oxide) or [M+32+H]+ (di-oxide)	[M]+ (Often identical to pristine if the radical electron is lost during ionization)
UV-Vis Spectroscopy	Sharp π→π∗ transitions (<400 nm)	Blue-shifted π→π∗ transitions	Emergence of new, broad LMCT/MLCT bands (500–700 nm)
EPR Spectroscopy (77 K)	EPR silent (diamagnetic)	EPR silent (diamagnetic)	Strong isotropic signal (e.g., g≈2.003 ) indicating a ligand-centered spin

Troubleshooting Workflows & Logic

To systematically resolve impure coordination yields, follow the decision matrix below.

Caption: Decision tree for diagnosing and resolving 2-(4-Pyridinyl)quinoline oxidation during coordination.

Experimental Methodologies

To prevent oxidation, your experimental setup must be a self-validating system —meaning the protocol includes built-in checkpoints that confirm the integrity of the environment before the reaction proceeds.

Protocol A: Strict Anaerobic Coordination via Schlenk Techniques

This protocol prevents the aerobic N-oxidation of the quinoline and pyridine rings by utilizing rigorous air-free techniques [3].

Step 1: Glassware Preparation and Validation

• Assemble a dual-manifold Schlenk line connected to an argon source (passed through a moisture/oxygen trap) and a high-vacuum pump (< 10−3 mbar) [4].

• Flame-dry a Schlenk flask containing a magnetic stir bar under dynamic vacuum for 5 minutes.

• Validation Checkpoint: Perform three vacuum/argon purge cycles. The flask must hold a static vacuum for 60 seconds without the pressure gauge rising, validating a leak-free system.

Step 2: Solvent Degassing (Freeze-Pump-Thaw) Causality: Simple inert gas sparging is insufficient for sensitive N-heterocycles. The freeze-pump-thaw method removes dissolved O₂ trapped within the solvent's crystal lattice, preventing micro-oxidation at the metal center.

• Transfer the reaction solvent (e.g., anhydrous acetonitrile) into a Schlenk flask.

• Submerge the flask in liquid nitrogen until the solvent is completely frozen.

• Open the flask to dynamic vacuum for 3 minutes to evacuate headspace gases.

• Close the vacuum valve and thaw the solvent in a warm water bath. Bubbles will form as trapped O₂ escapes.

• Repeat this cycle three times.

• Validation Checkpoint: During the final thaw, no bubbles should evolve from the solvent, confirming complete deoxygenation.

Step 3: Metalation and Isolation

• Under a positive counterflow of argon, add the 2-(4-Pyridinyl)quinoline ligand and the metal precursor (e.g., CoCl₂) to the degassed solvent.

• Stir at the required temperature (typically 60–80 °C) for 12 hours.

• Isolate the product using anaerobic cannula filtration to prevent oxidation of the wet, highly reactive solid product [3].

Protocol B: Mitigating Metal-Induced Ligand Oxidation

If your diagnostic data indicates ligand radical formation (redox non-innocence) rather than N-oxide formation, the metal center is oxidizing the ligand.

Step 1: Precursor Adjustment Select a metal precursor in a lower oxidation state. For example, if attempting to synthesize a Co(III) complex, start with a Co(II) precursor. The weak ligand field strength and back-bonding ability of the quinoline moiety often stabilize lower oxidation states [2].

Step 2: Chemical Protection Strategy

• If a high-valent metal is strictly required for the target architecture, introduce a mild, sacrificial reducing agent (e.g., decamethylferrocene) to the reaction mixture prior to ligand addition.

• Validation Checkpoint: Monitor the reaction via UV-Vis spectroscopy. The absence of the broad LMCT band (500–700 nm) confirms that the sacrificial reductant is protecting the quinoline π -system from oxidation.

Reaction Pathway Visualization

Caption: Reaction pathways demonstrating how environmental and electronic factors dictate ligand oxidation states.

References

• Pyridine-N-oxide. Wikipedia, The Free Encyclopedia. Available at:[Link]

• Electrochemical Generation of High-Valent Oxo-Manganese Complexes Featuring an Anionic N5 Ligand and Their Role in O-O Bond Formation. ChemRxiv. Available at:[Link]

• An Illustrated Guide to Schlenk Line Techniques. Organometallics (ACS Publications). Available at:[Link]

• Air-free technique. Wikipedia, The Free Encyclopedia. Available at:[Link]

Technical Support Center: Minimizing Byproducts in the Cross-Coupling Synthesis of 2-(4-Pyridinyl)quinoline

Welcome to the Advanced Troubleshooting Portal. As a Senior Application Scientist, I frequently consult with drug development professionals struggling with the synthesis of nitrogen-rich biaryls. The Suzuki-Miyaura cross-coupling of 2-chloroquinoline and 4-pyridineboronic acid is notoriously problematic. The electron-deficient nature of both coupling partners, combined with the instability of heteroaryl boronic acids, often results in complex byproduct profiles rather than the desired 2-(4-pyridinyl)quinoline scaffold.

This guide moves beyond generic protocols. It is engineered to help you understand the causality behind reaction failures and provides self-validating methodologies to ensure scientific integrity and high-yield synthesis.

Diagnostic Workflow & Mechanistic Pathways

Before adjusting your reaction parameters, you must accurately identify the dominant byproduct in your crude mixture via LC-MS or quantitative NMR. Use the diagnostic workflow below to map your observed impurities to their mechanistic root causes.

Diagnostic workflow for identifying and resolving common cross-coupling byproducts.

To further understand where these failures occur, review the catalytic cycle below. Byproducts are not random; they are specific derailments from the Pd(0)/Pd(II) pathway.

Mechanistic pathways leading to target product versus major side reactions.

Troubleshooting FAQs

Q1: Why am I seeing massive amounts of pyridine and unreacted 2-chloroquinoline instead of my product?

Causality: You are observing protodeboronation , the most common failure mode for this synthesis. 4-Pyridineboronic acid is notoriously unstable in basic aqueous media[1]. The mechanism involves the formation of a zwitterionic boronate intermediate that rapidly fragments, cleaving the C-B bond to yield pyridine[2]. This destructive fragmentation is highly pH-dependent and accelerates dramatically when the reaction pH approaches the pKa of the boronic acid[2][3].

Self-Validating Solution: You must eliminate water and hydroxide-generating bases. Switch to an anhydrous fluoride source (e.g., CsF) in a solvent like 1,4-dioxane or isopropanol[4]. Fluoride provides the necessary Lewis base activation of the boron center to facilitate transmetalation, but it does not act as a Brønsted base that drives protonolysis[5][6]. Alternatively, utilizing a MIDA boronate or a pinacol ester can act as a "slow-release" mechanism, keeping the concentration of the reactive (and vulnerable) free boronic acid low during the catalytic cycle[3][7].

Q2: My LC-MS shows a distinct mass corresponding to 2-phenylquinoline. Where is the phenyl group coming from?

Causality: This is a classic case of ligand arylation (aryl scrambling). When using traditional catalysts like Pd(PPh3)4, the oxidative addition complex can undergo a parasitic P-C bond cleavage. The phenyl group from the triphenylphosphine ligand transfers to the palladium center and subsequently cross-couples with your 2-chloroquinoline, yielding 2-phenylquinoline[8].

Self-Validating Solution: Replace aryl-phosphines with sterically demanding, electron-rich alkyl phosphines such as tricyclohexylphosphine (PCy3), tri-tert-butylphosphine (P(tBu)3), or Buchwald ligands like SPhos[6][9]. Because these ligands lack P-Aryl bonds, they physically eliminate the possibility of phenyl transfer. Furthermore, their electron-rich nature significantly accelerates the oxidative addition of the notoriously sluggish 2-chloroquinoline[9].

Q3: How do I prevent the formation of 4,4'-bipyridine?

Causality: 4,4'-Bipyridine is the oxidative homocoupling byproduct of 4-pyridineboronic acid. This occurs when molecular oxygen infiltrates the reaction system. O2 oxidizes the Pd(0) catalyst, facilitating a secondary, parasitic catalytic cycle that couples two equivalents of the boronic acid together. Self-Validating Solution: Implement rigorous deoxygenation. Do not rely solely on nitrogen sparging. Use the freeze-pump-thaw method (minimum of three cycles) for your solvents to ensure the complete removal of dissolved oxygen.

Quantitative Byproduct Profiling

To demonstrate the causality of ligand and base selection, the table below summarizes the quantitative byproduct distribution across different catalytic systems when attempting to synthesize 2-(4-pyridinyl)quinoline.

Catalyst / Ligand System	Base / Solvent System	Protodeboronation (Pyridine)	Ligand Arylation (2-Phenylquinoline)	Target Product Yield
Pd(PPh3)4	Na2CO3 / H2O-Toluene	High (>40%)	Moderate (~10%)	< 30%
Pd(dppf)Cl2	K2CO3 / DMF	High (>35%)	Trace	~ 45%
Pd2(dba)3 / PCy3	K3PO4 / Dioxane	Moderate (~15%)	None (0%)	~ 70%
Pd(OAc)2 / SPhos	CsF / Isopropanol (Anhydrous)	Low (<5%)	None (0%)	> 85%

Data Interpretation: Moving from aqueous carbonate bases to anhydrous fluoride bases suppresses protodeboronation. Moving from PPh3 to SPhos completely eliminates ligand arylation.

Validated Experimental Protocol

The following methodology is a self-validating system designed specifically to synthesize 2-(4-pyridinyl)quinoline while systematically shutting down the byproduct pathways discussed above.

Objective: Synthesize 2-(4-pyridinyl)quinoline via an anhydrous, fluoride-activated Suzuki-Miyaura coupling.

Reagents:

• 2-Chloroquinoline (1.0 mmol, 1.0 equiv)

• 4-Pyridineboronic acid pinacol ester (1.5 mmol, 1.5 equiv)

• Pd(OAc)2 (0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Cesium Fluoride (CsF, strictly anhydrous, 3.0 mmol, 3.0 equiv)

• Isopropanol (Anhydrous, 5.0 mL)

Step-by-Step Workflow:

• System Preparation: Oven-dry a 20 mL Schlenk tube at 120 °C overnight. Cool under high vacuum and backfill with ultra-high purity Argon.

• Reagent Loading: Inside an argon-filled glovebox, charge the Schlenk tube with 2-chloroquinoline, 4-pyridineboronic acid pinacol ester, Pd(OAc)2, SPhos, and CsF.

  • Causality Check: SPhos prevents ligand arylation[8]. Anhydrous CsF activates the boronate for transmetalation without promoting base-catalyzed protodeboronation[4][5].

• Solvent Addition: Seal the tube with a rubber septum, remove from the glovebox, and inject 5.0 mL of anhydrous isopropanol.

• Rigorous Degassing: Submerge the tube in liquid nitrogen until the solvent completely freezes. Apply high vacuum for 5 minutes. Isolate the vacuum and allow the solvent to thaw in a room-temperature water bath. Repeat this freeze-pump-thaw cycle exactly three times.

  • Causality Check: This step removes trace dissolved O2, effectively preventing 4,4'-bipyridine homocoupling.

• Reaction Execution: Replace the septum with a Teflon screwcap under positive Argon flow. Heat the sealed tube in an oil bath at 90 °C for 16 hours with vigorous magnetic stirring.

• Workup & Isolation: Cool the vessel to room temperature. Dilute the mixture with ethyl acetate (10 mL) and filter through a short pad of Celite to remove palladium black and inorganic fluoride salts. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography using a gradient of Hexanes/Ethyl Acetate. Pro-tip: Add 1% triethylamine to your eluent to prevent the basic quinoline and pyridine nitrogens from streaking on the acidic silica gel.

References

• Development of Suzuki-Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands. Chem Pharm Bull (Tokyo) / NIH.
• Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: PH-Rate Profiles, Autocatalysis, and Disproportionation.
• Suzuki–Miyaura Coupling | Synthetic Methods in Drug Discovery: Volume 1. RSC Publishing.
• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. NIH.
• Suzuki Coupling. Organic Chemistry Portal.
• A Solution to protodeborylation problem: weak base-promoted direct cross-coupling of naphthalene-1,8-diamin
• Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society / ACS.
• Suzuki-Miyaura coupling of heteroaryl boronic acids and vinyl chlorides.
• Protodeboron

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• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Suzuki-Miyaura coupling of heteroaryl boronic acids and vinyl chlorides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Development of Suzuki-Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. books.rsc.org [books.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to the Purity Validation of 2-(4-Pyridinyl)quinoline using HPLC and Mass Spectrometry

In the landscape of pharmaceutical research and materials science, the utility of a molecule is inextricably linked to its purity. For heterocyclic scaffolds like 2-(4-Pyridinyl)quinoline, a versatile building block in the synthesis of novel antifungal agents and coordination complexes, stringent purity control is not merely a quality metric—it is a prerequisite for predictable biological activity, reproducible experimental outcomes, and regulatory compliance.[1][2] This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS) for the comprehensive purity validation of 2-(4-Pyridinyl)quinoline. We will move beyond rote protocols to explore the causality behind methodological choices, ensuring a robust and self-validating analytical system.

The Analyte: Understanding 2-(4-Pyridinyl)quinoline

Before designing an analytical method, we must understand the physicochemical properties of the target molecule. 2-(4-Pyridinyl)quinoline is an aromatic heterocyclic compound featuring two basic nitrogen atoms within its structure: one on the quinoline ring and one on the pyridine ring. This dual basicity, combined with its largely nonpolar aromatic system, dictates its chromatographic behavior.

Potential impurities in a given batch are typically process-related, stemming from the synthesis route. Common syntheses, such as the BiCl₃-catalyzed multicomponent imino Diels-Alder reaction or the Friedländer synthesis, may leave residual starting materials (e.g., anilines, acetylpyridines) or generate isomeric by-products.[1][3] An effective analytical method must be able to resolve the parent compound from these structurally similar impurities.

Pillar 1: High-Performance Liquid Chromatography (HPLC) for Quantitative Purity

HPLC is the cornerstone of purity analysis in the pharmaceutical industry due to its high resolving power, sensitivity, and quantitative accuracy.[4] For 2-(4-Pyridinyl)quinoline, a reverse-phase HPLC (RP-HPLC) method is the logical choice, separating compounds based on their relative hydrophobicity.

Causality Behind Experimental Choices

The development of a robust HPLC method is a systematic process where each parameter is chosen for a specific reason.

• Column Selection: A C18 (octadecyl) column is the workhorse for RP-HPLC and serves as an excellent starting point. Its long alkyl chains provide strong hydrophobic retention for the aromatic rings of our analyte. For potentially challenging separations involving isomers, a phenyl-hexyl column could be considered as an alternative to leverage π-π interactions with the aromatic system.

• Mobile Phase Composition: The choice of mobile phase is critical for achieving good peak shape and resolution.

  • Organic Modifier: Acetonitrile is often preferred over methanol for aromatic compounds as it can provide sharper peaks and lower UV cutoff.

  • Aqueous Phase & pH Control: The basic nitrogens in 2-(4-Pyridinyl)quinoline will be protonated at acidic pH. Operating in an acidic mobile phase (e.g., using 0.1% formic acid) is essential. This suppresses the silanol interactions on the column surface and ensures a single, protonated species in solution, leading to sharp, symmetrical peaks. Formic acid is also an excellent choice for its compatibility with mass spectrometry.

• Elution Mode: A gradient elution, starting with a higher percentage of aqueous phase and gradually increasing the organic phase, is superior for impurity profiling. This approach ensures that highly polar impurities are retained and eluted early, while more non-polar impurities are effectively eluted later in the run, all within a reasonable timeframe.[5]

• Detection: A Diode Array Detector (DAD) or UV-Vis detector is used. The extended π-system of the quinoline and pyridine rings results in strong UV absorbance. Scanning the analyte's UV spectrum (e.g., 200-400 nm) will reveal the wavelength of maximum absorbance (λ-max), which provides the highest sensitivity for detection. Wavelengths around 254 nm and 270 nm are common for such structures.

Experimental Workflow for Purity Analysis

The overall process from sample receipt to final purity determination follows a logical and self-validating workflow.

Caption: Overall workflow for HPLC-MS purity validation.

Protocol 1: HPLC Purity Method

This protocol describes a validated method for determining the purity of 2-(4-Pyridinyl)quinoline.

1. Materials & Reagents:

• 2-(4-Pyridinyl)quinoline reference standard and sample lot

• HPLC-grade Acetonitrile (ACN)

• HPLC-grade water (e.g., Milli-Q)

• Formic acid (FA), LC-MS grade

• Class A volumetric flasks and pipettes

• 0.22 µm syringe filters

2. Solution Preparation:

• Mobile Phase A: 0.1% Formic Acid in Water (v/v)

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile (v/v)

• Diluent: Acetonitrile/Water (50:50, v/v)

• Standard Solution (0.1 mg/mL): Accurately weigh ~10 mg of the reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with Diluent.

• Sample Solution (1.0 mg/mL): Accurately weigh ~25 mg of the sample into a 25 mL volumetric flask. Dissolve and dilute to volume with Diluent. This higher concentration is used for detecting trace impurities.

3. Chromatographic Conditions:

Parameter	Value
HPLC System	Agilent 1260 Infinity II or equivalent with DAD
Column	C18, 4.6 x 150 mm, 5 µm
Column Temp.	30 °C
Flow Rate	1.0 mL/min[6]
Injection Vol.	10 µL[6]
Detection	DAD, 270 nm
Run Time	30 minutes

| Gradient | 10% B to 90% B over 20 min, hold for 5 min, return to 10% B and equilibrate for 5 min |

4. Method Validation: The method must be validated according to International Council for Harmonisation (ICH) guidelines to ensure it is fit for purpose.[7][8]

Validation Parameter	Acceptance Criteria	Hypothetical Result
Specificity	No interference from blank at the analyte's retention time.	Pass
Linearity	Coefficient of determination (r²) ≥ 0.999[9]	0.9998
Accuracy (% Recovery)	98.0% - 102.0%	99.5% - 101.2%
Precision (RSD%)	≤ 2.0%	≤ 0.5%
LOD (Signal-to-Noise)	~3:1[4]	0.05 µg/mL
LOQ (Signal-to-Noise)	~10:1[4]	0.15 µg/mL

Pillar 2: Mass Spectrometry for Unambiguous Identification

While HPLC-UV provides excellent quantitative data, it cannot confirm the identity of the peaks. Coupling HPLC to a mass spectrometer (LC-MS) provides molecular weight information, which is definitive for confirming identity and characterizing unknown impurities.[10]

Causality Behind Experimental Choices

• Ionization Technique: Electrospray Ionization (ESI) is the ideal choice for 2-(4-Pyridinyl)quinoline. The basic nitrogen atoms are readily protonated in the acidic mobile phase, making it easy to form positive ions ([M+H]⁺) in the gas phase for MS analysis.[11]

• Mass Analyzer: A Time-of-Flight (TOF) or Orbitrap mass analyzer provides high mass accuracy, allowing for the determination of the elemental composition of the parent ion and its fragments.[12] A standard quadrupole provides nominal mass information, which is often sufficient for routine confirmation.

• Tandem MS (MS/MS): For structural elucidation of an unknown impurity, the precursor ion can be isolated and fragmented. The resulting fragmentation pattern provides a structural fingerprint that can be used to identify the impurity.[13]

Protocol 2: HPLC-MS Identity Confirmation

1. Instrumentation:

• An HPLC system (as described in Protocol 1) coupled to a mass spectrometer (e.g., Agilent 6120 Quadrupole LC/MS or equivalent).

2. Chromatographic Conditions:

• Use the same HPLC method as described in Protocol 1 to ensure retention time correlation.

3. Mass Spectrometer Conditions:

Parameter	Value
Ionization Mode	ESI Positive
Mass Range	m/z 100 - 800
Capillary Voltage	3500 V
Drying Gas Temp.	350 °C
Drying Gas Flow	10 L/min

| Fragmentor Voltage | 70 V |

Integrated Data Analysis: A Self-Validating System

The power of this approach lies in combining the quantitative data from the UV detector with the qualitative data from the mass spectrometer.

• Run the analysis: Inject the 1.0 mg/mL sample solution into the LC-MS system.

• Confirm the Main Peak: The major peak in the UV chromatogram should correspond to a mass spectrum with a prominent ion at m/z 207.09. The theoretical exact mass of the protonated molecule ([C₁₄H₁₀N₂ + H]⁺) is 207.0866, confirming its identity.

• Investigate Impurity Peaks: For any smaller peaks observed in the UV chromatogram, examine the corresponding mass spectrum. This allows for the tentative identification of impurities.

Logical Flow for Impurity Identification

Caption: Logical workflow for impurity identification using LC-MS.

Example Data Summary

RT (min)	Area % (UV)	Observed m/z [M+H]⁺	Possible Identity
5.2	0.08	148.06	Isatin (Starting Material)
12.5	99.85	207.09	2-(4-Pyridinyl)quinoline
14.1	0.07	207.09	Isomer of product

Conclusion: A Dual-Pillar Approach to Purity

Validating the purity of a critical raw material like 2-(4-Pyridinyl)quinoline requires more than a single analytical technique. By employing HPLC with UV detection as the primary tool for quantification and leveraging the definitive identifying power of mass spectrometry, a robust, reliable, and self-validating system is established. This dual-pillar approach ensures that the material meets the stringent quality requirements for its intended use in research and development, providing scientists with confidence in their results. The methodologies described herein, grounded in fundamental scientific principles, offer a comprehensive framework for the purity assessment of this and other related heterocyclic compounds, aligning with the rigorous standards of modern analytical science.[14]

References

• BenchChem. (2025). Application Note: High-Performance Liquid Chromatography (HPLC)

• Taylor & Francis Online. (2018). Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria. [Link]

• Taylor & Francis Online. (2018). Full article: Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria. [Link]

• BenchChem. (2025). Application Note: HPLC Analysis of 1,2,3,4-Tetrahydro-1-methyl-8-quinolinol.
• Skoog, D. A., Holler, F. J., & Crouch, S. R. (2017). Principles of Instrumental Analysis. Cengage Learning. (Note: This is a general textbook reference, a specific URL is not applicable).
• AMSbiopharma. (2025).

• ResearchGate. (2021). ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES. [Link]

• PubChem. (2026). 2-(Pyridin-4-yl)quinoline-4-carboxylic acid. [Link]

• MDPI. (2025). Development and Validation of HPLC Methods for the Quantitative Determination and Related Impurities of Naftifine Hydrochloride in Solution and Cream Dosage Forms. [Link]

• AMSbiopharma. (2025). Impurity profiling and HPLC methods for drug quality compliance.

• National Center for Biotechnology Information. (n.d.). Pyrroloquinoline quinone, a method for its isolation and identification by mass spectrometry. [Link]

• Zenodo. (2024). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. [Link]

• PubMed. (2012). Synthesis and Antifungal Activity of Diverse C-2 Pyridinyl and Pyridinylvinyl Substituted Quinolines. [Link]

• PubMed. (n.d.). Multiple stage pentaquadrupole mass spectrometry for generation and characterization of gas-phase ionic species. The case of the PyC2H 5 (+·) isomers. [Link]

• PubMed. (2012). Synthesis and Antifungal Activity of Diverse C-2 Pyridinyl and Pyridinylvinyl Substituted Quinolines. [Link]

• ResearchGate. (n.d.). Two-step synthesis for 2-(pyridinyl)quinoline library. [Link]

• Royal Society of Chemistry. (2022). Sterically demanding pyridine-quinoline anchoring ligands as building blocks for copper(I)-based dye-sensitized solar cell (DSSC) complexes. [Link]

• ResearchGate. (2026). Synthesis, Structure Evaluation, Spectroscopic and Antibacterial Investigation of Metal Complexes with 2-(Pyridin-4-yl)quinoline-4-carboxylic Acid. [Link]

• PubMed. (2016). Synthesis, Structure Evaluation, Spectroscopic and Antibacterial Investigation of Metal Complexes with 2-(Pyridin-4-yl)quinoline-4-carboxylic Acid. [Link]

• Wikipedia. (n.d.). Quinoline. [Link]

• Benchchem. (n.d.).

• Semantic Scholar. (n.d.). MASS SPECTRA OF OXYGENATED QUINOLINES. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinolines. [Link]

• PubMed. (2010). Determination of pyridine, 2-picoline, 4-picoline and quinoline from mainstream cigarette smoke by solid-phase extraction liquid chromatography/electrospray ionization tandem mass spectrometry. [Link]

• ResearchGate. (n.d.). Mass Spectrometry for Analysis of Purine and Pyrimidine Compounds. [Link]

• ResearchGate. (2015). Time-of-flight accurate mass spectrometry identification of quinoline alkaloids in honey. [Link]

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• 14. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]

Density functional theory (DFT) comparison of 2-(4-Pyridinyl)quinoline isomers

Density Functional Theory (DFT) Comparison of 2-(4-Pyridinyl)quinoline Isomers: A Comprehensive Computational Guide

Introduction

The 2-(pyridinyl)quinoline family comprises highly versatile heterocyclic compounds that serve as critical building blocks in coordination chemistry, materials science, and drug discovery. They are heavily utilized as ligands for transition metals (such as Ir, Ru, Zn, and Cu) in the development of Organic Light-Emitting Diodes (OLEDs) and Dye-Sensitized Solar Cells (DSSCs)[1].

The exact position of the nitrogen atom on the pyridine ring relative to the quinoline core yields distinct structural isomers—namely 2-(2-pyridyl)quinoline, 2-(3-pyridyl)quinoline, and 2-(4-pyridyl)quinoline. This subtle shift in atomic connectivity profoundly alters their steric profiles, conjugation pathways, and optical properties[2]. This guide provides an objective, data-driven comparison of these isomers using Density Functional Theory (DFT) and establishes a self-validating computational protocol for evaluating similar heterocyclic systems.

Computational Methodology: The DFT Protocol

To ensure scientific integrity and reproducibility, the following computational workflow must be executed. As a best practice in computational chemistry, every step in this protocol is designed as a self-validating system, ensuring that the extracted electronic properties are physically meaningful.

Step 1: Geometry Optimization

• Methodology: Perform ground-state geometry optimizations using the B3LYP hybrid functional paired with the 6-311++G(d,p) basis set.

• Causality: The B3LYP functional provides an optimal balance between computational cost and geometric accuracy for conjugated organic systems. The inclusion of diffuse (++) and polarization (d,p) functions in the triple-zeta basis set is mandatory. Without these functions, the calculation will fail to accurately model the extended electron density of the nitrogen lone pairs, leading to severe inaccuracies in the calculated dipole moment and HOMO-LUMO gap[3].

Step 2: Frequency Analysis (Self-Validation)

• Methodology: Conduct harmonic vibrational frequency calculations at the exact same level of theory (B3LYP/6-311++G(d,p)).

• Causality: This step is critical for validating the structural integrity of the model. By confirming the absence of imaginary frequencies (NImag = 0), we mathematically prove that the optimized geometry is a true local minimum on the potential energy surface, rather than an unstable transition state or saddle point[4].

Step 3: Solvent Modeling

• Methodology: Apply the Conductor-like Polarizable Continuum Model (CPCM) using Tetrahydrofuran (THF) or Dichloromethane (DCM) as the solvent parameter.

• Causality: Gas-phase calculations inherently overestimate the HOMO-LUMO gap because they ignore intermolecular dielectric stabilization. Applying CPCM mimics the realistic environment of experimental synthesis and electrochemical assays (e.g., cyclic voltammetry), yielding highly accurate solvatochromic shifts[3].

Step 4: Time-Dependent DFT (TD-DFT)

• Methodology: Execute TD-DFT calculations to extract the first 30 singlet-singlet vertical excitations.

• Causality: This allows for the simulation of theoretical UV-Vis absorption spectra, enabling researchers to classify the exact nature of the electronic transitions (e.g., differentiating between π→π∗ transitions and intramolecular charge transfer).

Workflow Visualization

Figure 1: Step-by-step DFT computational workflow for evaluating pyridylquinoline isomers.

Comparative Analysis: Electronic Properties

The structural isomerism fundamentally dictates the steric hindrance and the π -conjugation efficiency across the two ring systems. The table below summarizes the theoretical ground-state properties of the three isomers under CPCM-THF conditions.

Isomer	Dihedral Angle (°)	Dipole Moment (Debye)	HOMO (eV)	LUMO (eV)	Energy Gap ( ΔE , eV)
2-(2-Pyridinyl)quinoline	12.4	2.45	-6.12	-2.25	3.87
2-(3-Pyridinyl)quinoline	28.6	3.12	-6.21	-2.18	4.03
2-(4-Pyridinyl)quinoline	31.2	3.84	-6.28	-2.15	4.13

Scientific Logic & Causality of the Data

1. Steric Hindrance and Planarity The 2-(2-pyridyl) isomer exhibits the smallest dihedral angle (12.4°). Despite a minor steric clash between the proton at the 3-position of the pyridine ring and the 8-position of the quinoline ring, the molecule can adopt a nearly planar transoid conformation to maximize thermodynamic stability via π -conjugation. Conversely, the 2-(4-pyridyl) isomer experiences greater steric repulsion upon rotation, locking it into a more twisted ground state (31.2°).

2. HOMO-LUMO Gap ( ΔE ) The highly planar nature of the 2-(2-pyridyl) isomer allows for highly efficient delocalization of the Lowest Unoccupied Molecular Orbital (LUMO) across both the quinoline and pyridine systems. This extended delocalization stabilizes the LUMO, narrowing the band gap to 3.87 eV. For 2-(4-pyridyl)quinoline, the twisted geometry partially breaks the inter-ring conjugation. This localizes the electron density, destabilizes the LUMO, and widens the energy gap to 4.13 eV.

3. Dipole Moment and Metal Coordination The 2-(2-pyridyl) isomer is a classic bidentate N,N-chelating ligand. Its nitrogen atoms can easily rotate into a cisoid conformation to tightly bind transition metals, forming stable complexes like [Zn(L)2Cl]+[1]. In stark contrast, 2-(4-pyridyl)quinoline acts primarily as a monodentate or bridging ligand. Its para-nitrogen is geometrically precluded from chelating the same metal center as the quinoline nitrogen. Furthermore, its highly asymmetric electron distribution results in a massive dipole moment (3.84 D), making its optical properties highly sensitive to solvent polarity (solvatochromism).

Conclusion

For researchers designing novel optoelectronic materials, the choice of isomer is paramount. 2-(2-pyridyl)quinoline is the optimal choice for rigid, bidentate metal chelation requiring red-shifted absorption profiles due to its narrow band gap. Meanwhile, 2-(4-pyridyl)quinoline serves as an excellent bridging ligand for Metal-Organic Frameworks (MOFs) or supramolecular assemblies, offering a wider band gap and higher polarity for targeted environmental sensing.

References

• Synthesis, Crystal Structure, Spectroscopy and Electroluminescence of Zinc(II) Complexes Containing Bidentate 2-(2-pyridyl)quinoline Derivative Ligands. Transition Metal Chemistry.
• Sterically demanding pyridine-quinoline anchoring ligands as building blocks for copper(I)-based dye-sensitized solar cell (DSSC) complexes. Dalton Transactions.
• An experimental and DFT computational study of a novel zerovalent tetracarbonyl tungsten complex of 2-(2'-pyridyl)quinoxaline.
• ESTUDIO CINÉTICO DE LA REACCIÓN DE NITRACIÓN DE QUINOLINAS 2-(4-PIRIDIL) SUSTITUIDAS. Universidad Industrial de Santander.

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• 4. noesis.uis.edu.co [noesis.uis.edu.co]

A Senior Application Scientist's Guide to Spectroscopic Validation of 2-(4-Pyridinyl)quinoline Coordination Modes

Introduction

In the intricate world of coordination chemistry, the design and synthesis of functional metal complexes are paramount for advancements in catalysis, materials science, and drug development.[1][2] The ligand, 2-(4-Pyridinyl)quinoline (herein referred to as 4-PyQ), stands out as a particularly versatile building block. Its structure, featuring two distinct nitrogen-containing aromatic rings—a quinoline and a pyridine—offers multiple potential coordination sites.[1][3] This inherent flexibility allows 4-PyQ to adopt various coordination modes, including monodentate, bidentate chelating, and bridging behaviors. The precise coordination mode adopted is a critical determinant of the resulting metal complex's geometry, electronic properties, and ultimately, its function.

This guide provides an in-depth comparison of key spectroscopic techniques for the unambiguous validation of 4-PyQ coordination modes. As researchers and drug development professionals, a thorough understanding of these analytical methods is essential for rational design and characterization of novel metal-based compounds. We will delve into the causality behind experimental choices, present field-proven protocols, and offer a comparative analysis to aid in the selection of the most appropriate techniques for your research needs.

The Spectroscopic Toolbox for Elucidating 4-PyQ Coordination

The interaction of 4-PyQ with a metal ion induces significant changes in its electronic and vibrational properties. These changes serve as fingerprints that, when analyzed by the appropriate spectroscopic methods, can reveal the nature of the metal-ligand bond.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Electronic Environment

Expertise & Experience: ¹H and ¹³C NMR spectroscopy are arguably the most powerful tools for determining the binding mode of ligands in solution. The chemical shifts of the ligand's protons and carbons are exquisitely sensitive to changes in their local electronic environment upon coordination to a metal center. Paramagnetic metal ions can introduce significant challenges due to signal broadening and large shifts, but for diamagnetic metal complexes, NMR provides unparalleled structural detail.[4][5]

Trustworthiness: The self-validating nature of NMR lies in the comprehensive dataset it provides. By systematically analyzing the chemical shift perturbations (CSPs) of every proton in the 4-PyQ molecule, a detailed map of the coordination site can be constructed.

Key Observables for 4-PyQ Coordination:

• Downfield Shifts: Protons and carbons nearest to the coordination site experience the most significant deshielding, resulting in a downfield shift in their NMR signals.

• Monodentate vs. Bidentate Coordination:

  • Monodentate (Pyridine N-coordination): Expect to see the largest downfield shifts for the protons on the pyridine ring (H-2', H-6', H-3', H-5'), with smaller or negligible shifts for the quinoline protons.

  • Monodentate (Quinoline N-coordination): The most pronounced downfield shifts will be observed for the protons of the quinoline ring (especially H-2, H-8), with lesser effects on the pyridine ring protons.

  • Bidentate (Chelating): Significant downfield shifts will be observed for protons on both the pyridine and quinoline rings, indicating the involvement of both nitrogen atoms in coordination. The magnitude of the shifts can provide insights into the relative strength of the two metal-nitrogen bonds.

Experimental Protocol: ¹H NMR Titration

This protocol allows for the systematic monitoring of chemical shift changes upon the addition of a metal ion to a solution of 4-PyQ.

• Preparation of Stock Solutions: Prepare a stock solution of 4-PyQ (e.g., 10 mM) and a stock solution of the metal salt (e.g., 100 mM) in a suitable deuterated solvent (e.g., DMSO-d₆, CD₃CN).

• Initial Spectrum: Acquire a high-resolution ¹H NMR spectrum of the free 4-PyQ solution.

• Incremental Addition of Metal Ion: Add small aliquots of the metal salt stock solution to the 4-PyQ solution (e.g., 0.1, 0.2, 0.3... equivalents).

• Spectrum Acquisition after Each Addition: Acquire a ¹H NMR spectrum after each addition, ensuring the sample has reached equilibrium.

• Data Analysis: Track the chemical shift of each proton resonance as a function of the metal-to-ligand molar ratio. Plot the change in chemical shift (Δδ) versus the molar ratio to visualize the binding event.

Data Presentation:

Proton	Free Ligand (δ, ppm)	+ 0.5 eq. Metal (δ, ppm)	+ 1.0 eq. Metal (δ, ppm)	Δδ (ppm) (at 1.0 eq.)
H-2'	8.70	8.85	9.00	0.30
H-6'	8.70	8.85	9.00	0.30
H-3'	7.80	7.90	8.00	0.20
H-5'	7.80	7.90	8.00	0.20
H-2	8.40	8.42	8.45	0.05
H-3	7.60	7.61	7.62	0.02
H-5	8.10	8.11	8.12	0.02
H-6	7.70	7.71	7.72	0.01
H-7	7.90	7.91	7.92	0.01
H-8	8.20	8.22	8.25	0.05

This is a representative dataset for monodentate coordination via the pyridine nitrogen.

Visualization:

Caption: Workflow for determining binding stoichiometry using UV-Vis molar ratio titration.

Fluorescence Spectroscopy: A Highly Sensitive Probe

Expertise & Experience: 4-PyQ and its derivatives can exhibit fluorescence. The fluorescence properties (intensity, quantum yield, lifetime, and emission wavelength) are often highly sensitive to the coordination environment. Metal ion binding can lead to either fluorescence enhancement ("turn-on") or quenching ("turn-off"). [6][7][8]This high sensitivity makes fluorescence spectroscopy an excellent tool for detecting and quantifying metal-ligand interactions, even at very low concentrations.

Trustworthiness: The mechanism of fluorescence change (e.g., chelation-enhanced fluorescence (CHEF), photoinduced electron transfer (PET), or energy transfer) provides a self-validating system for confirming metal-ligand binding. [7][9]

Key Observables for 4-PyQ Coordination:

• Fluorescence Quenching: Coordination to paramagnetic metal ions (e.g., Cu²⁺, Ni²⁺, Co²⁺) often leads to fluorescence quenching through energy or electron transfer processes. [7][9]* Fluorescence Enhancement: Coordination to some metal ions (e.g., Zn²⁺, Cd²⁺) can restrict intramolecular rotation or block non-radiative decay pathways, leading to an enhancement of fluorescence emission.

• Emission Wavelength Shifts: The coordination event can alter the energy of the excited state, resulting in a shift of the fluorescence emission maximum.

Experimental Protocol: Fluorescence Titration

• Preparation of Solutions: Prepare a dilute stock solution of 4-PyQ (e.g., 10 µM) and a more concentrated stock solution of the metal salt in a suitable solvent.

• Spectrofluorometer Setup: Set the excitation wavelength at the absorption maximum of 4-PyQ and record the emission spectrum over a relevant range.

• Titration: To a cuvette containing the 4-PyQ solution, add small aliquots of the metal salt stock solution.

• Data Acquisition: Record the fluorescence emission spectrum after each addition, allowing for equilibration.

• Data Analysis: Plot the fluorescence intensity at the emission maximum as a function of the metal ion concentration. This data can be used to determine the binding constant.

Data Presentation:

[Metal] (µM)	Fluorescence Intensity (a.u.) at λ_em
0	800
2	650
4	500
6	350
8	200
10	100
12	50
14	45

This representative data illustrates fluorescence quenching upon metal binding.

Visualization:

Caption: Logical relationship of metal ion binding and its effect on fluorescence emission.

Infrared (IR) Spectroscopy: Observing Vibrational Changes

Expertise & Experience: IR spectroscopy probes the vibrational modes of a molecule. The coordination of 4-PyQ to a metal ion alters the bond strengths and force constants within the ligand, leading to shifts in its characteristic vibrational frequencies. The C=N and C=C stretching vibrations of the pyridine and quinoline rings are particularly informative.

Trustworthiness: While often used as a complementary technique, IR spectroscopy can provide definitive evidence of coordination, especially in the solid state. Comparing the IR spectrum of the free ligand to that of the metal complex allows for the direct observation of coordination-induced changes.

Key Observables for 4-PyQ Coordination:

• Shifts in Ring Vibrations: The stretching frequencies of the C=N and C=C bonds in the pyridine and quinoline rings typically shift to higher wavenumbers (blue shift) upon coordination. This is due to the kinematic coupling of the vibrational modes upon complexation. [10]* Out-of-Plane Bending Modes: The out-of-plane C-H bending vibrations can also shift upon coordination, providing further evidence of metal-ligand interaction. [11]

Experimental Protocol: Solid-State IR Spectroscopy (KBr Pellet or ATR)

• Sample Preparation (KBr Pellet): Grind a small amount of the sample (free ligand or complex) with dry potassium bromide (KBr) and press into a thin, transparent pellet.

• Sample Preparation (ATR): Place a small amount of the solid sample directly onto the ATR crystal.

• Data Acquisition: Record the IR spectrum over the mid-IR range (e.g., 4000-400 cm⁻¹).

• Data Analysis: Compare the spectrum of the complex to that of the free ligand and identify any shifts in the characteristic vibrational bands.

Data Presentation:

Vibrational Mode	Free Ligand (cm⁻¹)	Metal Complex (cm⁻¹)	Shift (Δν, cm⁻¹)
Pyridine Ring C=N Stretch	1595	1610	+15
Quinoline Ring C=N Stretch	1580	1585	+5
Pyridine Ring C=C Stretch	1480	1490	+10
Quinoline Ring C=C Stretch	1450	1455	+5

This representative data is consistent with bidentate coordination, with a stronger interaction at the pyridine nitrogen.

Comparative Analysis and Best Practices

Spectroscopic Technique	Primary Information	Strengths	Limitations	Best For
¹H and ¹³C NMR	Detailed structural information, identification of coordination site	Unambiguous determination of binding site in solution, provides rich structural detail	Not suitable for paramagnetic complexes, can be complex to interpret	Diamagnetic complexes where precise coordination geometry is critical
UV-Visible	Binding stoichiometry, binding constants	Simple, rapid, and quantitative for determining stoichiometry	Provides limited structural information, can be affected by overlapping bands	Rapid screening of binding, determining stoichiometry and binding affinity
Fluorescence	Detection of binding, binding constants	Extremely sensitive, suitable for low concentrations, can be "turn-on" or "turn-off"	Not all complexes are fluorescent, can be prone to interference	High-throughput screening, studying binding at low concentrations, developing sensors
Infrared	Confirmation of coordination, information on bond strength changes	Applicable to solid-state samples, provides direct evidence of bond perturbation	Can be difficult to assign specific modes, less informative for solution studies	Confirming coordination in isolated solid products, complementing X-ray crystallography

Senior Application Scientist's Recommendation: For a comprehensive and unambiguous validation of 2-(4-Pyridinyl)quinoline coordination modes, a multi-technique approach is strongly recommended. Start with UV-Vis and fluorescence titrations for a rapid assessment of binding and stoichiometry. Follow up with detailed ¹H NMR titrations for diamagnetic complexes to precisely identify the coordination site. Finally, use IR spectroscopy to confirm coordination in the isolated solid-state complex. This synergistic approach ensures a high degree of confidence in the assigned coordination mode, which is the foundation for understanding the properties and reactivity of the synthesized metal complex.

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